Cas no 2228782-16-7 (2-1-(2,4,6-trifluorophenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2,4,6-trifluorophenyl)cyclobutylacetic acid
• CAS No: 2228782-16-7
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 6129301
• PubChem ID: 165615202
• Update Time: 2025-10-17

2-1-(2,4,6-trifluorophenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,4,6-trifluorophenyl)cyclobutylacetic acid
• EN300-1802945
• 2-[1-(2,4,6-trifluorophenyl)cyclobutyl]acetic acid
• 2228782-16-7

• Inchi： 1S/C12H11F3O2/c13-7-4-8(14)11(9(15)5-7)12(2-1-3-12)6-10(16)17/h4-5H,1-3,6H2,(H,16,17)
• InChI Key： AGSSFBGDPDHMBR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1(CC(=O)O)CCC1)F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2,4,6-trifluorophenyl)cyclobutylacetic acid

Compound CAS No 2228782-16-7: 2-(1-(2,4,6-Trifluorophenyl)cyclobutyl)acetic Acid

Introduction

The compound 2-(1-(2,4,6-trifluorophenyl)cyclobutyl)acetic acid, identified by the CAS number 2228782-16-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a cyclobutane ring with a trifluorophenyl group and an acetic acid moiety, making it a versatile compound for various chemical reactions and biological studies.

Structural Features

The structure of 2-(1-(2,4,6-trifluorophenyl)cyclobutyl)acetic acid is characterized by a cyclobutane ring fused with a trifluorophenyl group at the 1-position. The acetic acid group is attached to the cyclobutane ring at the 2-position. This arrangement creates a rigid and strained cyclobutane structure, which is known to exhibit unique reactivity in chemical reactions. The trifluorophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological systems.

Synthesis and Chemical Properties

The synthesis of 2-(1-(2,4,6-trifluorophenyl)cyclobutyl)acetic acid involves several steps, including the formation of the cyclobutane ring and the introduction of the trifluorophenyl group. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such complex molecules. The compound exhibits interesting chemical properties due to the combination of its strained ring system and electron-withdrawing groups.

Pharmacological Studies

Recent studies have explored the pharmacological potential of 2-(1-(2,4,6-trifluorophenyl)cyclobutyl)acetic acid in various biological systems. The molecule has shown promising activity in anti-tumor assays, suggesting its potential as a lead compound for cancer drug development. Additionally, research has highlighted its ability to modulate inflammatory pathways, indicating its role in anti-inflammatory therapies.

Applications in Drug Development

The unique structure of 2-(1-(2,4,6-trifluorophenyl)cyclobutyl)acetic acid makes it an attractive candidate for drug development. Its ability to interact with specific biological targets has been validated through in vitro and in vivo studies. Furthermore, recent research has focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

Future Directions

The future of 2-(1-(2,4,6-trifluorophenyl)cyclobutyl)acetic acid lies in further exploration of its therapeutic potential and optimization for clinical applications. Ongoing research aims to uncover new biological targets and mechanisms of action for this compound. With continued advancements in synthetic chemistry and pharmacology, this compound holds promise as a novel therapeutic agent in various disease areas.